Cas no 1361694-90-7 (5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine)

5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine is a halogenated pyridine derivative with a unique structural configuration, combining fluoro, methoxy, and trichlorophenyl substituents. This compound exhibits potential utility as an intermediate in pharmaceutical and agrochemical synthesis, owing to its electron-rich aromatic system and sterically defined framework. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, while the methoxy group offers functionalization versatility. Its stability under standard conditions and compatibility with diverse reaction conditions make it suitable for exploratory research in medicinal chemistry and material science. The compound's distinct substitution pattern may also contribute to selective binding interactions in biologically active molecules.
5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine structure
1361694-90-7 structure
Product Name:5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine
CAS No:1361694-90-7
MF:C12H7Cl3FNO
MW:306.547483682632
CID:4966387
Update Time:2025-09-28

5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine
    • Inchi: 1S/C12H7Cl3FNO/c1-18-11-4-7(10(16)5-17-11)8-2-6(13)3-9(14)12(8)15/h2-5H,1H3
    • InChI Key: GVXLQUIBGANHRF-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=CC=1C1C(=CN=C(C=1)OC)F)Cl)Cl

Computed Properties

  • Exact Mass: 304.957725 g/mol
  • Monoisotopic Mass: 304.957725 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 306.5
  • XLogP3: 4.8
  • Topological Polar Surface Area: 22.1

5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013031573-250mg
5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine
1361694-90-7 97%
250mg
475.20 USD 2021-06-22
Alichem
A013031573-500mg
5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine
1361694-90-7 97%
500mg
782.40 USD 2021-06-22
Alichem
A013031573-1g
5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine
1361694-90-7 97%
1g
1,564.50 USD 2021-06-22

Additional information on 5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine

Research Brief on 5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine (CAS: 1361694-90-7)

5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine (CAS: 1361694-90-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trichlorophenyl and fluorinated pyridine structure, has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a promising candidate for further research.

The synthesis of 5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have also investigated its stability under various conditions, which is critical for its potential formulation into pharmaceutical products.

In terms of biological activity, preliminary studies suggest that 5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine exhibits notable interactions with specific molecular targets, including enzymes and receptors implicated in disease pathways. For instance, its trichlorophenyl moiety has been shown to enhance binding affinity to certain protein targets, while the fluoropyridine component contributes to its metabolic stability. These properties make it a valuable scaffold for the design of new inhibitors or modulators in therapeutic areas such as oncology, infectious diseases, and neurological disorders.

Recent publications have highlighted the compound's potential in addressing drug resistance, a major challenge in modern medicine. For example, one study demonstrated its efficacy in overcoming resistance mechanisms in cancer cell lines, suggesting its utility as a lead compound for next-generation therapeutics. Additionally, computational modeling and molecular docking studies have provided insights into its binding modes, further elucidating its mechanism of action.

Despite these promising findings, challenges remain in the development of 5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound toward clinical applications.

In conclusion, 5-Fluoro-2-methoxy-4-(2,3,5-trichlorophenyl)pyridine (CAS: 1361694-90-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities underscore its potential as a foundation for innovative therapeutics. Continued investigation into its properties and applications will be crucial for unlocking its full potential in addressing unmet medical needs.

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